Cas no 1393714-90-3 (6-Bromo-3,4-dihydroisoquinoline)

• Product Name: 6-Bromo-3,4-dihydroisoquinoline
• CAS No: 1393714-90-3
• MF: C₉H₈BrN
• MW: 210.070521354675
• CID: 4745046
• PubChem ID: 19748923
• Update Time: 2024-03-01

6-Bromo-3,4-dihydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3,4-dihydroisoquinoline
• 6-Bromo-3,4-dihydroisoquinoline

• Inchi： 1S/C9H8BrN/c10-9-2-1-8-6-11-4-3-7(8)5-9/h1-2,5-6H,3-4H2
• InChI Key： DDEKKBPJSAWGLQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=NCCC=2C=1

Computed Properties

• Exact Mass: 208.98401g/mol
• Monoisotopic Mass: 208.98401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydroisoquinolines Dihydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydroisoquinolines